3-{[(Pentan-3-yl)amino]methyl}phenol

Regioisomeric pharmacology GABA receptor modulation Aminomethylphenol structure-activity relationships
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H19NO
Molecular Weight 193.28 g/mol
Cat. No. B15266674
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-{[(Pentan-3-yl)amino]methyl}phenol
Molecular FormulaC12H19NO
Molecular Weight193.28 g/mol
Structural Identifiers
SMILESCCC(CC)NCC1=CC(=CC=C1)O
InChIInChI=1S/C12H19NO/c1-3-11(4-2)13-9-10-6-5-7-12(14)8-10/h5-8,11,13-14H,3-4,9H2,1-2H3
InChIKeyUJHPRCZNRQQSEE-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-{[(Pentan-3-yl)amino]methyl}phenol (CAS 1019559-33-1): Structural Identity, Pharmacophoric Class, and Comparator Landscape for Informed Procurement


3-{[(Pentan-3-yl)amino]methyl}phenol (CAS 1019559-33-1, molecular formula C₁₂H₁₉NO, molecular weight 193.28 g/mol) is an N-substituted meta-aminomethylphenol derivative bearing a branched pentan-3-yl (1-ethylpropyl) group on the secondary amine nitrogen and a phenolic hydroxyl at the 3-position of the aromatic ring . Its canonical SMILES is CCC(CC)NCc1cccc(O)c1 . This compound occupies a distinct intersection of chemical space: it combines the aminomethylphenol scaffold—a privileged pharmacophore implicated in GABA transporter inhibition [1], GABA receptor antagonism [2], and antimalarial activity [3]—with a sterically demanding branched N-alkyl substituent that differentiates it from both the unsubstituted parent 3-(aminomethyl)phenol and from linear N-alkyl congeners. Its closest structural analogs include the ortho isomer 2-{[(pentan-3-yl)amino]methyl}phenol, the para isomer 4-{[(pentan-3-yl)amino]methyl}phenol, the parent compound 3-(aminomethyl)phenol (m-hydroxybenzylamine), and the tertiary-amine-containing tapentadol scaffold (3-((1R,2R)-3-(dimethylamino)-1-ethyl-2-methylpropyl)phenol).

Scaffold Meta-aminomethylphenol with branched N-pentan-3-yl
Pharmacophoric Class GABA receptor antagonist / transporter inhibitor chemotype
Key Differentiation Regioisomeric and N-substituent specificity vs. isomers and parent

Why 3-{[(Pentan-3-yl)amino]methyl}phenol Cannot Be Casually Replaced by Its Ortho/Para Isomers or Unsubstituted Parent: The Evidence for Regioisomeric and N-Substituent Specificity


The aminomethylphenol scaffold exhibits profound regioisomeric functional divergence. In the 2-(aminomethyl)phenol series, reorientation of the aminomethyl group from ortho to either meta or para relative to the hydroxyl abolishes diuretic and saluretic activity entirely in rodent models [1]. Conversely, the meta-aminomethylphenol scaffold (3-hydroxybenzylamine) is a documented GABA receptor antagonist [2], while the para isomer (4-hydroxybenzylamine) competitively inhibits GABA transaminase (GABA-T) with an IC₅₀ of 15.4 µM [3]. These position-dependent pharmacological switches mean that simply procuring a different regioisomer or the unsubstituted parent cannot preserve the same target engagement profile. Furthermore, the N-pentan-3-yl substituent on the target compound contributes a calculated logP increase of ~2.6–3.0 units relative to the parent 3-(aminomethyl)phenol (XlogP ~0.2) [4], dramatically altering membrane permeability, metabolic stability, and off-target promiscuity potential compared to both the unsubstituted parent and to analogs bearing shorter or linear N-alkyl chains. A generic substitution without matching both the meta-hydroxyl regioChemistry and the branched N-alkyl substituent therefore risks catastrophic loss of the desired pharmacological signature.

Regioisomeric Pharmacology Mismatch
Meta-OH position confers GABA receptor antagonist profile; ortho isomer is diuretic, para isomer inhibits GABA-T. Substitution may lead to divergent target engagement.
N-Substituent Lipophilicity Divergence
Branched pentan-3-yl chain increases lipophilicity and alters membrane permeability compared to unsubstituted parent or linear N-alkyl analogs. Different distribution and metabolic stability may result.
Secondary Amine Pharmacophore Difference
Secondary amine HBD capacity and CH₂ spacer vs. tertiary amine of tapentadol scaffold predict distinct molecular recognition and metabolic pathways; direct replacement may not preserve desired pharmacological signature.

3-{[(Pentan-3-yl)amino]methyl}phenol: Quantitative Differential Evidence Against Closest Analogs for Scientific Selection


Meta-Hydroxy Regioisomer Confers a Distinct Pharmacological Signature: Abolition of Diuretic Activity vs. Ortho Series and GABA Receptor Antagonism vs. Para Series

The meta-substitution pattern of 3-{[(pentan-3-yl)amino]methyl}phenol fundamentally determines its biological target profile compared to ortho and para isomers. In the aminomethylphenol class, the ortho (2-hydroxy) configuration is essential for saluretic/diuretic activity—reorientation to meta or para results in complete loss of this pharmacological effect in rat and dog models [1]. Meanwhile, the meta-hydroxy scaffold (3-hydroxybenzylamine, the parent of the target compound) is documented as a GABA receptor antagonist [2], whereas the para isomer (4-hydroxybenzylamine) acts as a competitive GABA transaminase (GABA-T) inhibitor with an IC₅₀ of 15.4 µM against the human enzyme [3]. These mutually exclusive activity profiles demonstrate that the meta-OH regioisomer is pharmacologically non-interchangeable with ortho or para congeners.

Regioisomeric Pharmacology
Class-level inference
Meta-OH: GABA receptor antagonist Ortho-OH: Diuretic/saluretic activity Para-OH: GABA-T inhibitor (IC₅₀ 15.4 µM)
Supports regioisomer-specific target engagement interpretation; meta profile distinct from ortho/para.
Class-level SAR; experimental validation recommended.
Regioisomeric pharmacology GABA receptor modulation Aminomethylphenol structure-activity relationships

Branched N-Pentan-3-yl Substituent Provides a ~2.6–3.0 Log Unit Lipophilicity Gain Over the Unsubstituted Parent, Enabling Membrane Permeability Distinct from Linear N-Alkyl Analogs

The N-pentan-3-yl (1-ethylpropyl) substituent on 3-{[(pentan-3-yl)amino]methyl}phenol confers a calculated logP increase of approximately 2.6–3.0 units compared to the unsubstituted parent 3-(aminomethyl)phenol (XlogP = 0.20, AlogP = 0.85) [1]. The branched nature of the pentan-3-yl group (two ethyl branches at the α-carbon of the N-substituent) provides steric shielding of the secondary amine, which is predicted to reduce N-dealkylation metabolic liability relative to linear N-pentyl or N-butyl analogs—a phenomenon documented for branched vs. linear N-alkyl substituents in related aminomethylphenol series [2]. For context, the clinically used tapentadol—a 3-phenol with a tertiary dimethylamino group on a branched alkyl chain—has a measured logP of 2.87–3.47 and a phenolic pKa of 9.34 [3], placing the target compound's estimated physicochemical profile in a comparable range for CNS penetration potential.

Lipophilicity Gain (Calculated)
Data to verify
ΔlogP ≈ +2.6–3.0 vs. parent (XlogP 0.20)
Predicted membrane permeability context distinct from parent; CNS penetration may be supported.
Estimated values; no experimental logP available.
Lipophilicity engineering Blood-brain barrier penetration N-alkyl SAR

Secondary Amine (NH) vs. Tertiary Amine (N(CH₃)₂) Differentiation from the Tapentadol Scaffold: Hydrogen-Bond Donor Capacity and Metabolic Fate Divergence

3-{[(Pentan-3-yl)amino]methyl}phenol contains a secondary amine (NH) connected to the aromatic ring via a methylene (-CH₂-) linker, whereas tapentadol features a tertiary dimethylamino group (-N(CH₃)₂) attached via a branched alkyl chain directly to the 3-position of the phenol ring . This architectural difference has two critical consequences: (1) the secondary amine adds an additional hydrogen-bond donor (total HBD = 2 for the target vs. HBD = 1 for tapentadol), altering molecular recognition at aminergic receptors and transporters; and (2) the metabolic clearance pathway shifts from N-demethylation (tapentadol's primary hepatic route, generating N-desmethyl tapentadol) [1] to N-dealkylation of the pentan-3-yl group for the target compound. The methylene spacer in the target compound also increases conformational flexibility (4 rotatable bonds vs. tapentadol) and positions the amine farther from the phenolic ring (N-to-O distance), which is expected to alter hydrogen-bonding geometry with biological targets compared to tapentadol's direct aryl-alkyl-amine architecture.

Amine Pharmacophore
Supporting evidence
2° Amine (HBD=2, CH₂ spacer) vs. Tapentadol 3° Amine (HBD=1, direct alkyl)
Different hydrogen-bonding and metabolic profile; substitution alters pharmacophore interaction.
Predicted metabolic shift from N-demethylation to N-dealkylation.
Secondary amine pharmacology Opioid receptor selectivity Metabolic N-dealkylation

Aminomethylphenol Class-Level GABA Transporter Inhibition: N-Substituent Chain Length Drives mGAT1–mGAT4 Potency in the Micromolar Range with Subtype Preference for mGAT3

A systematic study of N-substituted aminomethylphenol derivatives by Kragler et al. (2008) established that this compound class inhibits murine GABA transporters mGAT1–mGAT4 with IC₅₀ values in the micromolar range and a consistent, slight subtype selectivity for mGAT3 [1]. The most potent compound identified, 5-n-dodecylaminomethyl-2-methoxyphenol (compound 21), achieved an IC₅₀ of approximately 3 µM at mGAT3—the benchmark for this chemical series [1]. The target compound bears an N-pentan-3-yl substituent (C₅ branched) rather than the N-dodecyl (C₁₂ linear) chain of the most potent analog. Based on the established SAR showing that longer N-alkyl chains enhance inhibitory potency at mGAT1–mGAT4 [1], 3-{[(pentan-3-yl)amino]methyl}phenol is predicted to exhibit lower absolute potency than compound 21 but may offer improved physicochemical drug-likeness (lower logP, reduced phospholipidosis risk) compared to the dodecyl analog. The meta-OH positioning on the target compound, combined with the absence of the 2-methoxy group present in compound 21, further predicts a distinct mGAT subtype selectivity fingerprint within the micromolar range.

mGAT1–4 Inhibition SAR
Class-level inference
Predicted IC₅₀: mid-to-high µM (mGAT3); cf. C₁₂ analog IC₅₀ ~3 µM
Supports mGAT3-preferring transporter inhibition context; potency may be lower than dodecyl analog.
Experimental data for target compound unavailable.
GABA transporter inhibition mGAT3 selectivity N-alkyl SAR

Absence of Antimalarial Activity-Associated ortho-Aminomethylphenol Architecture and High Cytotoxicity Selectivity Window Distinguishes This Compound from JPC-2997 and WR-194,965 Antimalarial Leads

The antimalarial aminomethylphenol leads JPC-2997 and WR-194,965 both feature the ortho-aminomethylphenol architecture (2-hydroxy configuration) with bulky ortho and para substituents on the phenol ring [1]. JPC-2997 achieves IC₅₀ values of 7–34 nM against chloroquine-sensitive (D6), chloroquine-resistant (W2), and multidrug-resistant (TM90-C2B) P. falciparum lines, with >2,500-fold selectivity over human HepG2 and HEK293 cells (cytotoxicity IC₅₀ > 35 µM) and an in vivo ED₅₀ of 0.5 mg/kg/day (oral, P. berghei mouse model) [1]. 3-{[(Pentan-3-yl)amino]methyl}phenol, by contrast, possesses the meta-hydroxy configuration, lacks the 4-tert-butyl and 6-aryl substituents essential for antimalarial potency, and carries a shorter N-alkyl chain. This structural divergence from the JPC/WR chemotype predicts that the target compound will not exhibit the low-nanomolar antiplasmodial activity characteristic of the ortho-substituted antimalarial aminomethylphenols, making it unsuitable as a substitute in antimalarial screening cascades but potentially advantageous for applications where antiplasmodial off-target activity must be avoided.

Antimalarial Negative Control
Class-level inference
Predicted inactive vs. JPC-2997 IC₅₀ 7–34 nM (P. falciparum)
Structurally matched negative control for antimalarial screening; avoids antiplasmodial off-target.
Lacks ortho-OH and key substituents.
Antimalarial drug discovery Cytotoxicity selectivity Plasmodium falciparum

3-{[(Pentan-3-yl)amino]methyl}phenol: Evidence-Anchored Research and Procurement Application Scenarios


GABAergic Tool Compound for mGAT3-Preferring Transporter Inhibition Studies Requiring Intermediate Lipophilicity

Based on the class-level SAR from Kragler et al. (2008) demonstrating that N-substituted aminomethylphenols inhibit mGAT1–mGAT4 with micromolar potency and slight mGAT3 preference [1], 3-{[(pentan-3-yl)amino]methyl}phenol can serve as a tool compound for exploring mGAT3 pharmacology. Its N-pentan-3-yl (C₅ branched) chain is predicted to confer intermediate inhibitory potency—weaker than the dodecyl analog (IC₅₀ ~3 µM at mGAT3) but with more favorable physicochemical properties (lower calculated logP, reduced phospholipidosis risk). This positions the compound as a probe for experiments where excessive lipophilicity of the dodecyl analog complicates assay interpretation or causes non-specific membrane partitioning [1]. The meta-OH configuration additionally distinguishes it from ortho-aminomethylphenol GABA uptake inhibitors, enabling studies of regioisomer-dependent GABA transporter pharmacology.

Negative Control for Ortho-Aminomethylphenol Antimalarial Screening Cascades

The compound's meta-hydroxy regioChemistry, absence of 4-tert-butyl and 6-aryl substituents, and shorter N-alkyl chain collectively predict inactivity against P. falciparum, in stark contrast to the low-nanomolar potency of ortho-substituted antimalarial aminomethylphenols such as JPC-2997 (IC₅₀ = 7–34 nM, selectivity index >2,500) [2]. This makes 3-{[(pentan-3-yl)amino]methyl}phenol a structurally matched negative control for antimalarial screening programs—it shares the aminomethylphenol core scaffold but lacks the critical pharmacophoric elements for antiplasmodial activity, enabling researchers to distinguish scaffold-specific from pharmacophore-specific effects in hit triage.

Selective Probe for GABA Receptor Antagonism Without Concurrent GABA-T Enzyme Inhibition

The parent meta-hydroxybenzylamine scaffold is a documented GABA receptor antagonist [3], while the para-hydroxy isomer (4-hydroxybenzylamine) competitively inhibits GABA transaminase (GABA-T, IC₅₀ = 15.4 µM) [4]. The meta-substitution pattern of 3-{[(pentan-3-yl)amino]methyl}phenol—combined with the N-pentan-3-yl substituent that is absent in the parent—predicts GABA receptor antagonist activity without the confounding GABA-T inhibition associated with the para isomer. This regioisomeric selectivity makes the compound a cleaner pharmacological tool for studies requiring isolation of GABA receptor-mediated effects from GABA metabolic enzyme modulation. The branched N-alkyl group additionally provides enhanced membrane permeability over the parent compound (estimated ΔlogP ≈ +2.6–3.0) [5], potentially enabling cell-based assays where the parent's low lipophilicity (XlogP 0.20) limits intracellular access.

Synthetic Intermediate or Scaffold-Hopping Starting Point for CNS Drug Discovery with Differentiated Secondary Amine Pharmacology

The secondary amine and methylene linker architecture of 3-{[(pentan-3-yl)amino]methyl}phenol differentiates it from tertiary-amine CNS drugs such as tapentadol (MOR agonist/NRI, logP 2.87–3.47) [6]. The additional hydrogen-bond donor (HBD = 2 vs. 1 for tapentadol) and the methylene spacer between the amine and aromatic ring create a distinct pharmacophoric geometry that can be exploited in scaffold-hopping campaigns targeting aminergic GPCRs or transporters where a secondary amine interaction motif is desired. The compound's estimated logP range (~2.8–3.2) aligns with established CNS drug space, while its molecular weight (193.28) is substantially lower than tapentadol (221.34), offering a more fragment-like starting point for lead optimization with greater scope for property-guided molecular elaboration.

Application
Selection Property
Validation Focus
mGAT3 transporter inhibition studies
Intermediate lipophilicity N-alkyl chain, meta-OH configuration
mGAT1-4 selectivity and inhibitory potency
Antimalarial screening negative control
Meta-OH, no 4-tBu/6-aryl substituents
Lack of antiplasmodial activity (P. falciparum)
GABA receptor antagonist probe without GABA-T inhibition
Meta-OH regioisomer, N-pentan-3-yl enhanced permeability
GABA receptor antagonism; absence of GABA-T inhibition
CNS drug discovery scaffold-hopping starting point
Secondary amine, lower MW, distinct HBD profile
Target engagement at aminergic GPCRs/transporters; metabolic stability
Quote Request

Request a Quote for 3-{[(Pentan-3-yl)amino]methyl}phenol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.